Cas no 1207038-48-9 (7-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 7-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1207038-48-9
• MF: C₂₁H₁₃FN₂O₃S
• MW: 392.402927160263
• CID: 5391964
• Update Time: 2025-06-11

7-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-1$l^{6},4-benzothiazine-2-carbonitrile
• 7-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C21H13FN2O3S/c22-15-6-11-20-21(12-15)28(25,26)19(13-23)14-24(20)16-7-9-18(10-8-16)27-17-4-2-1-3-5-17/h1-12,14H
• InChI Key： VDMWGAZSAKCMQK-UHFFFAOYSA-N
• SMILES： S1(C(C#N)=C([H])N(C2C([H])=C([H])C(=C([H])C=2[H])OC2C([H])=C([H])C([H])=C([H])C=2[H])C2C([H])=C([H])C(=C([H])C1=2)F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 7-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile

Introduction to Compound with CAS No 1207038-48-9 and Product Name: 7-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile

The compound with the CAS number 1207038-48-9 and the product name 7-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a fluoro substituent, a dioxo group, and a carbonitrile moiety, contributes to its unique chemical properties and reactivity. These features make it a valuable scaffold for further derivatization and exploration in drug discovery programs.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases. The compound in question has been studied for its pharmacological properties, particularly in the context of inhibiting key enzymes and pathways involved in inflammation and cancer. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's interactions with biological targets. Additionally, the dioxo and carbonitrile functionalities contribute to its electronic properties, influencing its reactivity and potential applications.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects while also offering new opportunities for therapeutic intervention. Researchers have been particularly interested in its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Preliminary studies have shown promising results in vitro, indicating that this compound can effectively modulate these enzymatic pathways.

The synthesis of 7-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiazine core through cyclization reactions, followed by functionalization with the fluoro, dioxo, and carbonitrile groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the aromatic substituents at specific positions on the molecule. These synthetic strategies are critical for achieving the desired molecular architecture and ensuring that the final product possesses the necessary pharmacological properties.

Recent advances in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have been used to predict how it interacts with biological targets at the atomic level. These studies have provided valuable insights into its binding mode and have helped guide further modifications to enhance its potency and selectivity. For instance, computational analysis has identified key residues on the target protein that are critical for binding, allowing researchers to design analogs with improved affinity.

In addition to its potential as an anti-inflammatory agent, this compound has also been explored for its anticancer properties. Cancer cells often exhibit altered metabolic pathways that can be exploited for therapeutic benefit. The unique combination of functional groups in this molecule makes it well-suited for interacting with these pathways. Preliminary data suggest that it can inhibit key enzymes involved in tumor growth and angiogenesis, making it a promising candidate for further development.

The development of new drug candidates is a complex process that requires extensive characterization both in vitro and in vivo. In vitro studies have focused on evaluating the compound's potency against various enzymes and its ability to modulate signaling pathways relevant to inflammation and cancer. In vivo studies have provided additional insights into its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). These studies are essential for determining whether the compound is suitable for further clinical development.

One of the challenges associated with developing new therapeutic agents is ensuring their safety and efficacy across diverse populations. Genetic variability can significantly impact how individuals respond to a drug, making it important to assess these differences early in the development process. Population-based pharmacogenomic studies have been conducted to evaluate how genetic factors influence the response to this compound. These studies have provided valuable information about potential variability in drug metabolism and response rates among different patient groups.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research from bench to bedside. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers hope to accelerate the discovery of novel therapeutic agents like this one.

In conclusion,7-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for further exploration, fluoro group enhancing metabolic stability, dioxo group contributing electronic properties, carbonitrile moiety influencing reactivity, phenoxyphenyl substituent modulating interactions with biological targets, benzothiazine core providing structural framework, all contributing synergistically towards developing novel drug candidates targeting inflammation cancer pathways, future research poised optimize efficacy safety across diverse populations, collaborative efforts essential advancing from bench bedside translating discoveries into tangible benefits patients worldwide.